Cas no 1427040-80-9 (ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate
• CAS No: 1427040-80-9
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD00053047
• CID: 5655627
• PubChem ID: 60109669
• Update Time: 2025-08-04

ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate
• EN300-27161398
• SCHEMBL2324062
• 1427040-80-9
• 1H-Pyrazole-4-carboxylic acid, 3-(aminomethyl)-, ethyl ester

• MDL： MFCD00053047
• Inchi： 1S/C7H11N3O2/c1-2-12-7(11)5-4-9-10-6(5)3-8/h4H,2-3,8H2,1H3,(H,9,10)
• InChI Key： ZWIJQVKGWPTVFR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NNC=1CN)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 81Ų

Additional information on ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate

Ethyl 5-(Aminomethyl)-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate, identified by the CAS number 1427040-80-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate features a pyrazole ring substituted with an amino group at the 5-position and an ethoxycarbonyl group at the 4-position, making it a versatile scaffold for further functionalization and exploration.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various cellular pathways. Ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate, in particular, has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Researchers have reported that this compound exhibits promising activity against several disease models, including cancer and inflammation. Its unique structure allows for interactions with key biological targets, such as protein kinases and receptors, which are often implicated in these conditions.

The synthesis of ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the amino group at the 5-position and the ethoxycarbonyl group at the 4-position is achieved through carefully optimized reaction conditions, ensuring high yields and purity. The synthesis methodology has been refined in recent years, with researchers focusing on greener and more sustainable approaches to minimize environmental impact.

In terms of physical properties, ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate is a crystalline solid with a melting point in the range of 160–165°C. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for various analytical techniques. The compound's stability under different storage conditions has also been evaluated, with results indicating that it remains stable for extended periods when stored in a cool, dry environment away from light.

One of the most exciting developments involving ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate is its application in drug delivery systems. Researchers have explored its potential as a carrier for bioactive molecules due to its ability to form stable complexes with other compounds. This property has led to investigations into its use in targeted drug delivery, where it could potentially enhance the efficacy and reduce the toxicity of therapeutic agents.

Furthermore, computational studies have provided valuable insights into the molecular interactions of ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate. Using advanced molecular modeling techniques, scientists have been able to predict its binding affinities to various biological targets. These studies have not only confirmed its potential therapeutic applications but also guided further modifications to improve its pharmacokinetic properties.

In conclusion, ethyl 5-(aminomethyl)-1H-pyrazole-4-carboxylate (CAS No. 1427040-80-9) is a compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthesis and application studies, positions it as a valuable tool in the development of novel pharmaceuticals and materials. As research continues to uncover new aspects of this compound's properties and functionalities, its role in various scientific disciplines is expected to grow further.